![molecular formula C15H19N5O B4773882 N-cycloheptyl-4-(1H-tetrazol-1-yl)benzamide](/img/structure/B4773882.png)
N-cycloheptyl-4-(1H-tetrazol-1-yl)benzamide
Overview
Description
Scientific Research Applications
Anticancer Properties
“N-cycloheptyl-4-(1H-tetrazol-1-yl)benzamide” exhibits promising anticancer activity. Researchers have investigated its effects on tumor cell lines, revealing inhibition of cell proliferation and induction of apoptosis. The compound’s mechanism of action involves interfering with key cellular pathways, making it a potential candidate for cancer therapy .
Anti-Inflammatory Activity
Inflammation plays a crucial role in various diseases. Studies suggest that this compound possesses anti-inflammatory properties by modulating inflammatory mediators. It may be useful in conditions such as rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
Antibacterial Agent
The tetrazole moiety in “N-cycloheptyl-4-(1H-tetrazol-1-yl)benzamide” contributes to its antibacterial effects. Researchers have explored its activity against both Gram-positive and Gram-negative bacteria. Further investigations are needed to understand its specific targets and mechanisms .
Analgesic Potential
Preliminary studies indicate that this compound possesses analgesic properties. It may act through modulation of pain receptors or neurotransmitter pathways. Its potential as a novel analgesic agent warrants further exploration .
Metabolic Disorders
The compound’s structure suggests a potential role in managing metabolic disorders such as diabetes and hyperlipidemia. Researchers have observed effects on glucose metabolism and lipid profiles, making it an interesting candidate for drug development .
Antitubercular Activity
Tuberculosis remains a global health challenge. Some investigations have highlighted the antitubercular potential of “N-cycloheptyl-4-(1H-tetrazol-1-yl)benzamide.” It may inhibit mycobacterial growth, providing a new avenue for tuberculosis drug discovery .
properties
IUPAC Name |
N-cycloheptyl-4-(tetrazol-1-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O/c21-15(17-13-5-3-1-2-4-6-13)12-7-9-14(10-8-12)20-11-16-18-19-20/h7-11,13H,1-6H2,(H,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGCRTHVBWMGFTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2=CC=C(C=C2)N3C=NN=N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cycloheptyl-4-(1H-tetrazol-1-yl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.